1-N-[3-(dimethylamino)propyl]benzene-1,4-diamine dihydrochloride
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-N-[3-(dimethylamino)propyl]benzene-1,4-diamine dihydrochloride typically involves the reaction of 1,4-diaminobenzene with 3-(dimethylamino)propyl chloride in the presence of a suitable base . The reaction is carried out under controlled conditions to ensure the formation of the desired product. The resulting compound is then purified and converted to its dihydrochloride salt form .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .
Chemical Reactions Analysis
Types of Reactions
1-N-[3-(dimethylamino)propyl]benzene-1,4-diamine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens (Cl2, Br2) and nitrating agents (HNO3/H2SO4).
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Amines and other reduced forms.
Substitution: Various substituted benzene derivatives.
Scientific Research Applications
1-N-[3-(dimethylamino)propyl]benzene-1,4-diamine dihydrochloride has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.
Biology: Employed in biochemical studies to investigate enzyme interactions and metabolic pathways.
Medicine: Utilized in pharmaceutical research for the development of new drugs and therapeutic agents.
Industry: Applied in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-N-[3-(dimethylamino)propyl]benzene-1,4-diamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes . The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
1,3-Propanediamine, N,N-dimethyl-: This compound has a similar structure but lacks the benzene ring, making it less versatile in certain applications.
N,N-Dimethyl-1,3-propanediamine: Another similar compound with different functional groups, leading to variations in reactivity and applications.
Uniqueness
1-N-[3-(dimethylamino)propyl]benzene-1,4-diamine dihydrochloride is unique due to its specific structure, which combines a benzene ring with a dimethylamino propyl group. This unique structure allows it to participate in a wide range of chemical reactions and makes it valuable in various scientific research applications .
Properties
Molecular Formula |
C11H21Cl2N3 |
---|---|
Molecular Weight |
266.21 g/mol |
IUPAC Name |
4-N-[3-(dimethylamino)propyl]benzene-1,4-diamine;dihydrochloride |
InChI |
InChI=1S/C11H19N3.2ClH/c1-14(2)9-3-8-13-11-6-4-10(12)5-7-11;;/h4-7,13H,3,8-9,12H2,1-2H3;2*1H |
InChI Key |
BYTJQNJJWCGEJX-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCCNC1=CC=C(C=C1)N.Cl.Cl |
Origin of Product |
United States |
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